Cas no 186612-15-7 (N-(4-Methoxyphenyl)-2-piperazin-1-ylacetamide)

• Product Name: N-(4-Methoxyphenyl)-2-piperazin-1-ylacetamide
• CAS No: 186612-15-7
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 3057782
• PubChem ID: 10444754
• Update Time: 2025-08-05

N-(4-Methoxyphenyl)-2-piperazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Methoxyphenyl)-2-piperazin-1-ylacetamide
• N-(4-methoxyphenyl)-2-(piperazin-1-yl)acetamide
• ALBB-013097
• SCHEMBL7288853
• AKOS000153999
• 1-Piperazineacetamide, N-(4-methoxyphenyl)-
• Z228579954
• BBL022246
• LHA61215
• CS-0234858
• 186612-15-7
• 1-piperazineacetamide, N-(4-methoxyphenyl)-, dihydrochloride
• EN300-148558
• STK895314

• Inchi： 1S/C13H19N3O2/c1-18-12-4-2-11(3-5-12)15-13(17)10-16-8-6-14-7-9-16/h2-5,14H,6-10H2,1H3,(H,15,17)
• InChI Key： OQPPCTGHRBBILJ-UHFFFAOYSA-N
• SMILES： O=C(CN1CCNCC1)NC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 249.147726857Da
• Monoisotopic Mass: 249.147726857Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.6Ų

Additional information on N-(4-Methoxyphenyl)-2-piperazin-1-ylacetamide

N-(4-Methoxyphenyl)-2-piperazin-1-ylacetamide: A Comprehensive Overview

N-(4-Methoxyphenyl)-2-piperazin-1-ylacetamide, also known by its CAS registry number 186612-15-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperazine ring with a methoxyphenyl group, making it a valuable molecule for various applications in drug discovery and chemical synthesis.

The molecular structure of N-(4-Methoxyphenyl)-2-piperazin-1-ylacetamide consists of a piperazine moiety, which is a six-membered ring containing two nitrogen atoms. This ring is connected to an acetamide group, which further links to a 4-methoxyphenyl substituent. The presence of the methoxy group on the phenyl ring introduces electronic effects that can influence the compound's reactivity and bioavailability. Recent studies have highlighted the importance of such structural features in modulating the pharmacokinetic properties of similar compounds.

One of the key areas of research involving CAS 186612-15-7 is its potential as a building block in medicinal chemistry. Piperazine derivatives are well-known for their ability to form hydrogen bonds, which is crucial for drug-receptor interactions. The incorporation of the 4-methoxyphenyl group adds further complexity to the molecule, potentially enhancing its ability to interact with biological targets. Researchers have explored the use of this compound in designing novel inhibitors for various enzymes, including kinases and proteases.

Recent advancements in computational chemistry have enabled scientists to predict the bioactivity of N-(4-Methoxyphenyl)-2-piperazin-1-ylacetamide with greater accuracy. By employing molecular docking studies, researchers have identified potential binding sites on target proteins where this compound could exert its effects. These findings have paved the way for experimental validation, where in vitro assays are used to measure the compound's inhibitory activity against specific enzymes.

In addition to its role in drug discovery, CAS 186612-15-7 has also been studied for its potential applications in materials science. The piperazine moiety contributes to the molecule's rigidity, which can be advantageous in designing self-assembled monolayers or other supramolecular structures. Recent experiments have demonstrated that this compound can form stable complexes with metal ions, suggesting its utility in creating coordination polymers or metal-organic frameworks.

The synthesis of N-(4-Methoxyphenyl)-2-piperazin-1-ylacetamide involves a multi-step process that typically begins with the preparation of the piperazine derivative. This is followed by coupling reactions to introduce the acetamide and methoxyphenyl groups. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets stringent quality control standards required for pharmacological studies.

From an environmental standpoint, understanding the degradation pathways of CAS 186612-15-7 is essential for assessing its ecological impact. Studies have shown that this compound undergoes hydrolysis under certain conditions, leading to the formation of less complex byproducts. These findings are critical for developing strategies to minimize environmental contamination during industrial processes involving this compound.

In conclusion, N-(4-Methoxyphenyl)-2-piperazin-1-ylacetamide (CAS 186612-15-7) stands as a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both medicinal and materials research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound remains at the forefront of scientific innovation.